![molecular formula C20H17N7O2S B2550256 N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 868969-97-5](/img/structure/B2550256.png)
N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
Description
N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H17N7O2S and its molecular weight is 419.46. The purity is usually 95%.
BenchChem offers high-quality N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Chemistry and Synthesis
Heterocyclic compounds, including triazolo[4,3-b]pyridazines and related derivatives, have garnered attention due to their interesting biological properties. Research by Karpina et al. (2019) focused on synthesizing novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides, demonstrating a method for creating diverse functionalized [1,2,4]triazolo[4,3-a]pyridine derivatives with potential biological applications (Karpina, V. R. et al., 2019).
Biological Activity and Pharmacology
Insecticidal Applications : Fadda et al. (2017) synthesized various heterocycles incorporating a thiadiazole moiety, assessed for their insecticidal potency against the cotton leafworm, Spodoptera littoralis. This research highlights the potential agricultural applications of such compounds in controlling pest populations (Fadda, A. et al., 2017).
Anticancer and PI3K Inhibition : Wang et al. (2015) investigated the modification of N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, focusing on replacing the acetamide group with alkylurea to enhance anticancer effects and reduce toxicity. The study underscores the therapeutic potential of structurally similar compounds in cancer treatment (Wang, X.-m. et al., 2015).
Antimicrobial and Anti-inflammatory Agents : Zaki et al. (2016) synthesized novel selenolo[2,3-c]pyrazole compounds, including derivatives that exhibited significant antibacterial, antifungal, and anti-inflammatory activities. This research suggests the utility of such compounds in developing new treatments for infectious and inflammatory diseases (Zaki, R. et al., 2016).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N7O2S/c1-13(28)22-15-2-4-16(5-3-15)23-18(29)12-30-19-7-6-17-24-25-20(27(17)26-19)14-8-10-21-11-9-14/h2-11H,12H2,1H3,(H,22,28)(H,23,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIFIUSGNNDHARH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=NC=C4)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N7O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide | |
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